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Compound of Interest

Compound Name: Androstanolone-d3

Cat. No.: B3155014 Get Quote

For immediate release: Researchers, scientists, and drug development professionals handling

Androstanolone-d3 must adhere to strict disposal protocols due to its classification as a

controlled substance and its common formulation in a hazardous solvent. This guide provides

essential safety and logistical information for the proper disposal of Androstanolone-d3,

ensuring compliance with regulatory standards and promoting a safe laboratory environment.

Androstanolone, and by extension its deuterated form Androstanolone-d3, is classified as a

Schedule III controlled substance in the United States and a Schedule IV substance under

Canada's Controlled Drugs and Substances Act.[1][2][3][4] This classification mandates

specific disposal procedures that differ significantly from those for non-regulated laboratory

chemicals. Furthermore, Androstanolone-d3 is frequently supplied in a methanol solution,

which is a regulated hazardous waste.[5] Improper disposal can lead to legal and financial

penalties, as well as pose risks to human health and the environment.[6]

Step-by-Step Disposal Protocol
The primary directive for the disposal of Androstanolone-d3, whether in pure form or in a

methanol solution, is to contact your institution's Environmental Health & Safety (EHS)

department.[7][8] EHS is responsible for managing the disposal of controlled substances and

hazardous waste in accordance with all applicable regulations.

Do Not Dispose Down the Drain or in Regular Trash: Under no circumstances should

Androstanolone-d3 or its solutions be poured down the sink or discarded in regular,
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biohazard, or sharps containers.[6][9] This method of disposal is illegal for controlled

substances and hazardous solvents.

Segregate and Secure the Waste:

Clearly label the container with "Androstanolone-d3," its concentration, the solvent (e.g.,

"in Methanol"), and the appropriate hazard symbols.

Store the waste container in a secure, designated hazardous waste accumulation area

that is separate from your active chemical inventory.[9][10]

Contact Your EHS Department: Initiate a hazardous waste pickup request through your

institution's EHS department. They will provide specific instructions and arrange for the

collection of the waste.[7][11]

Documentation: Meticulously document the disposal of the controlled substance in your

laboratory's records, adhering to your institution's and the Drug Enforcement Administration's

(DEA) record-keeping requirements. Two authorized personnel may be required to witness

and record the waste procedure.[9]

Reverse Distributor: EHS will typically transfer the expired or unwanted controlled substance

to a licensed reverse distributor for final destruction.[9]

Quantitative Data Summary
For laboratories handling Androstanolone-d3, it is crucial to be aware of the regulatory

classifications that dictate its disposal.

Chemical
Compound

US DEA
Schedule

Canada CDSA
Schedule

Solvent (if
applicable)

Solvent Waste
Classification

Androstanolone-

d3
Schedule III Schedule IV Methanol

Hazardous

Waste (U154)[5]
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The proper disposal of Androstanolone-d3 is not an experimental procedure to be modified

but a strict regulatory process. The following diagram illustrates the mandated workflow.

Researcher's Responsibilities

EHS Responsibilities

Androstanolone-d3 Waste Generated

Segregate and Securely Store in a Labeled, Closed Container

Contact Institutional EHS for Waste Pickup

Complete and Maintain Disposal Records Collect Labeled Hazardous Waste

EHS Notification

Consolidate and Manifest for Disposal

Transfer to a Licensed Reverse Distributor

Click to download full resolution via product page

Caption: Disposal workflow for Androstanolone-d3 in a laboratory setting.

This procedural guidance is intended to provide a clear and actionable plan for the safe and

compliant disposal of Androstanolone-d3. By adhering to these steps and working closely
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with your institution's EHS department, you can ensure the safety of your laboratory personnel

and the protection of the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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